Cas no 1183934-08-8 (1-(4-ethylphenyl)methyl-1H-imidazol-2-amine)
1-(4-ethylphenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazol-2-amine, 1-[(4-ethylphenyl)methyl]-
- 1-(4-Ethylbenzyl)-1h-imidazol-2-amine
- 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine
-
- Inchi: 1S/C12H15N3/c1-2-10-3-5-11(6-4-10)9-15-8-7-14-12(15)13/h3-8H,2,9H2,1H3,(H2,13,14)
- InChI Key: KZHJCYCAJAFWFN-UHFFFAOYSA-N
- SMILES: C1(N)N(CC2=CC=C(CC)C=C2)C=CN=1
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 403.5±48.0 °C(Predicted)
- pka: 8.28±0.50(Predicted)
1-(4-ethylphenyl)methyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110049-0.05g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 0.05g |
$468.0 | 2023-10-27 | |
| Enamine | EN300-1110049-0.1g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 0.1g |
$490.0 | 2023-10-27 | |
| Enamine | EN300-1110049-0.25g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 0.25g |
$513.0 | 2023-10-27 | |
| Enamine | EN300-1110049-0.5g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 0.5g |
$535.0 | 2023-10-27 | |
| Enamine | EN300-1110049-1.0g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1110049-2.5g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 2.5g |
$1089.0 | 2023-10-27 | |
| Enamine | EN300-1110049-5.0g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1110049-10.0g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1110049-1g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 1g |
$557.0 | 2023-10-27 | |
| Enamine | EN300-1110049-5g |
1-[(4-ethylphenyl)methyl]-1H-imidazol-2-amine |
1183934-08-8 | 95% | 5g |
$1614.0 | 2023-10-27 |
1-(4-ethylphenyl)methyl-1H-imidazol-2-amine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine
Introduction to 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine (CAS No: 1183934-08-8)
1-(4-ethylphenyl)methyl-1H-imidazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1183934-08-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates an imidazole ring and an ethylphenylmethyl side chain, which contribute to its distinctive chemical properties and reactivity. These features make it a valuable scaffold for synthesizing novel therapeutic agents.
The imidazole ring is a heterocyclic aromatic compound that plays a pivotal role in many biologically active molecules. Its presence in 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine suggests that the compound may exhibit interactions with biological targets, such as enzymes or receptors, which are crucial for therapeutic efficacy. The ethylphenylmethyl side chain, on the other hand, introduces additional functional groups that can be modified to enhance binding affinity or metabolic stability, making this compound a versatile intermediate in drug design.
Recent advancements in pharmaceutical research have highlighted the importance of imidazole derivatives in the development of drugs targeting various diseases. Studies have demonstrated that imidazole-based compounds can modulate enzyme activity and receptor binding, making them effective against conditions such as inflammation, infectious diseases, and neurological disorders. The specific arrangement of atoms in 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine positions it as a promising candidate for further investigation in these areas.
In the context of drug discovery, the synthesis of 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine involves meticulous chemical transformations to optimize its pharmacological properties. Researchers have employed various synthetic routes to introduce modifications at different positions of the molecule, aiming to enhance its bioavailability and therapeutic potential. The use of advanced techniques such as combinatorial chemistry and high-throughput screening has facilitated the rapid identification of derivatives with improved efficacy.
One of the most compelling aspects of 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine is its potential as a lead compound for further drug development. Preclinical studies have begun to explore its interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound exhibits selective binding to certain enzymes and receptors, suggesting that it may have therapeutic benefits without significant off-target effects.
The pharmaceutical industry has shown increasing interest in developing small-molecule drugs based on imidazole scaffolds due to their favorable pharmacokinetic profiles. 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine exemplifies this trend, as it combines structural features that are known to enhance drug-like properties such as solubility, stability, and bioavailability. As research continues, it is anticipated that this compound will serve as a foundation for developing novel treatments across multiple therapeutic categories.
Moreover, the versatility of 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials with specialized applications in areas such as catalysis and material science. The unique electronic properties of the imidazole ring make it an attractive component for designing molecules with tailored functionalities.
As our understanding of biological systems grows more sophisticated, so does the demand for innovative compounds like 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine. The ability to fine-tune molecular structures to achieve specific biological outcomes has revolutionized drug development over the past few decades. By leveraging computational methods and experimental techniques, researchers can rapidly screen vast libraries of compounds to identify those with optimal pharmacological profiles.
The future prospects for 1-(4-ethylphenyl)methyl-1H-imidazol-2-amine are promising, with ongoing studies aimed at elucidating its full potential. Collaborative efforts between academic researchers and industry scientists are expected to yield new insights into its applications across medicine and beyond. As we continue to uncover the complexities of biological systems, compounds like this will play an increasingly vital role in addressing some of today's most pressing health challenges.
1183934-08-8 (1-(4-ethylphenyl)methyl-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)